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Introduction
Tubulin, the heterodimeric protein composed of α- and β-tubulin subunits, is the fundamental

building block of microtubules. These cytoskeletal polymers are essential for numerous cellular

processes, including cell division, intracellular transport, and the maintenance of cell

morphology. Consequently, access to high-purity, polymerization-competent tubulin is critical for

in vitro reconstitution assays, high-throughput drug screening, and structural biology studies.

Brain tissue, particularly from bovine or porcine sources, serves as an excellent source for

tubulin isolation due to the high density of microtubules within the axons and dendrites of

neurons.[1] The most established method for purification relies on the intrinsic temperature-

sensitive property of tubulin to reversibly polymerize into microtubules.[2][3][4] This process

involves inducing microtubule assembly at 37°C in the presence of GTP and subsequently

triggering disassembly into soluble tubulin dimers at 4°C.[4][5]

Typically, two or more cycles of polymerization and depolymerization are performed to

significantly enrich the tubulin fraction.[6] To achieve the highest purity (>99%), particularly for

applications sensitive to the activity of microtubule-associated proteins (MAPs), the cycled
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tubulin fraction is further purified by ion-exchange chromatography.[7][8] Phosphocellulose

chromatography is highly effective for this final polishing step, as the highly acidic tubulin

protein does not bind to the resin, while the more basic MAPs are retained and can be

separated.[9]

This document provides a detailed protocol for the purification of tubulin from brain tissue,

combining temperature-dependent cycling with phosphocellulose chromatography to yield a

highly pure and active protein preparation suitable for a wide range of research and drug

development applications.

Experimental Protocols
Required Materials and Reagents
Buffers and Solutions:Prepare all buffers with high-purity water and filter-sterilize (0.22 µm).

Pre-chill or pre-warm buffers as indicated in the protocol.

BRB80 Buffer (80 mM PIPES, 1 mM MgCl₂, 1 mM EGTA, pH 6.8): For 1 liter, dissolve 24.18

g of PIPES, 2 mL of 1 M MgCl₂, and 2 mL of 0.5 M EGTA. Adjust pH to 6.8 with 5 M KOH.

This is a general-purpose buffer for tubulin.[5][7]

Homogenization Buffer: BRB80 supplemented with 0.1 mM GTP, 1 mM DTT, and a protease

inhibitor cocktail (e.g., 1 mM PMSF) immediately before use.[5]

Polymerization Buffer: BRB80 supplemented with 1 mM ATP, 1 mM GTP, and 10% (v/v)

glycerol.[6][10]

Depolymerization Buffer (DB): 50 mM MES, 1 mM CaCl₂, pH 6.6 with HCl.[6]

Phosphocellulose (PC) Column Buffer: 50 mM PIPES, 1 mM EGTA, 0.2 mM MgCl₂, pH 6.8.

[1]

MAPs Elution Buffer: PC Column Buffer supplemented with 1 M NaCl.[10]

GTP Stock Solution: 100 mM GTP in water. Adjust pH to 7.5 with NaOH. Aliquot and store at

-80°C.[1][6]
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ATP Stock Solution: 100 mM ATP in water. Adjust pH to 7.5 with NaOH. Aliquot and store at

-80°C.[1][6]

Glycerol (molecular biology grade)

Liquid Nitrogen

Equipment:

Fresh or rapidly frozen brain tissue (e.g., porcine or bovine)[1][7]

Blender or Dounce homogenizer

Refrigerated high-speed and ultracentrifuges with rotors pre-chilled to 4°C and pre-warmed

to 37°C

Water bath set to 37°C

Phosphocellulose resin and chromatography column

Spectrophotometer for protein quantification (e.g., Bradford assay)

SDS-PAGE equipment for purity analysis

Step-by-Step Purification Protocol
Phase 1: Preparation of Clarified Brain Extract (Perform all steps at 4°C or on ice)

Tissue Preparation: Use approximately 500 g of fresh brain tissue. On ice, remove meninges

and blood clots. Weigh the cleaned tissue.[6]

Homogenization: Place the tissue in a pre-chilled blender. Add 1 mL of cold Homogenization

Buffer per gram of tissue. Homogenize with two 30-second bursts.[11]

Low-Speed Centrifugation: Transfer the homogenate to centrifuge bottles and spin at 29,000

x g for 60 minutes at 4°C to pellet large debris.[11]

High-Speed Centrifugation: Carefully collect the supernatant (S1) and transfer to

ultracentrifuge tubes. Spin at 100,000 x g for 60 minutes at 4°C to pellet membranes and
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organelles.[7]

Extract Collection: The resulting supernatant (S2) is the clarified brain extract. Pool the S2

fractions.

Phase 2: Tubulin Enrichment via Temperature Cycling

First Polymerization (Warm Step):

Transfer the S2 extract to a new flask. Add ATP and GTP to final concentrations of 1 mM

and 0.5 mM, respectively.[10]

Add an equal volume of pre-warmed (37°C) Polymerization Buffer (containing glycerol).[6]

Incubate the mixture in a 37°C water bath for 45-60 minutes with gentle stirring to induce

microtubule polymerization. The solution will become visibly turbid.[6][10]

First Pellet Collection (Warm Spin):

Transfer the turbid solution to pre-warmed (37°C) ultracentrifuge tubes.

Centrifuge at 150,000 x g for 60 minutes at 37°C to pellet the polymerized microtubules.

[10]

Discard the supernatant. The resulting pellets (P3) contain crude microtubules and

associated proteins.

First Depolymerization (Cold Step):

Resuspend the P3 pellets in a minimal volume of ice-cold Depolymerization Buffer (DB) or

BRB80 (approx. 20% of the S2 volume). Use a Dounce homogenizer for efficient

resuspension.[5][6]

Incubate the suspension on ice for 30-45 minutes to induce microtubule disassembly.[6]

[10]

Clarification of Depolymerized Tubulin (Cold Spin):
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Centrifuge the cold suspension at 70,000 x g for 30 minutes at 4°C to pellet any cold-

stable aggregates and denatured proteins.[6]

The supernatant (S4) contains enriched, soluble tubulin dimers.

Second Polymerization-Depolymerization Cycle:

Repeat steps 2.2.1 through 2.2.4 using the S4 supernatant to further increase tubulin

purity. The final supernatant after the second cold clarification spin (S5) contains "cycled

tubulin."

Phase 3: Phosphocellulose Chromatography for MAPs Removal (Perform at 4°C)

Column Preparation: Pack a chromatography column with phosphocellulose resin and

equilibrate with at least 5 column volumes of cold PC Column Buffer.[7][12]

Sample Loading: Load the "cycled tubulin" (S5) onto the equilibrated column. The flow rate

should be approximately 1-1.5 mL/min for a large-scale prep.[1]

Tubulin Collection: Collect the flow-through fraction. Tubulin is highly acidic and will not bind

to the phosphocellulose resin.[9] Monitor the protein concentration of the eluate using A280

absorbance or a Bradford assay. Pool the fractions containing the protein peak. This is the

high-purity tubulin fraction.

(Optional) MAPs Elution: If desired, the bound MAPs can be eluted from the column using

the MAPs Elution Buffer (PC buffer + 1 M NaCl).[10]

Phase 4: Concentration, Quantification, and Storage

Concentration: The pure tubulin fraction from the column is often dilute. It can be

concentrated by a final cycle of polymerization and depolymerization, pelleting the

microtubules and resuspending in a small volume of BRB80.

Quantification: Determine the final protein concentration using a Bradford assay with a BSA

standard.

Storage: Add glycerol to a final concentration of 10-30% (v/v).[7] Aliquot the pure tubulin into

small, single-use volumes (e.g., 10-30 µL) in PCR tubes, snap-freeze in liquid nitrogen, and
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store at -80°C or in liquid nitrogen.[7][10] Properly stored tubulin is stable for at least a year.

[10][13]

Quantitative Data Summary
The following table provides typical values for protein concentration and purity at key stages of

the purification process from approximately 500 g of brain tissue. Actual yields may vary based

on tissue quality and adherence to the protocol.

Purification Stage
Typical Protein
Conc. (mg/mL)

Purity (%) Notes

Clarified Extract (S2) 10 - 15 ~15-20%

High concentration of

various cytosolic

proteins.

After 1st Cycle (S4) 20 - 40 ~70-80%
Significantly enriched

in tubulin and MAPs.

After 2nd Cycle (S5) 30 - 50 ~90%

Highly enriched

tubulin, still contains

co-purifying MAPs.

Post-PC Column 5 - 15 (before conc.) >99%

Final product is highly

pure tubulin, free of

MAPs.[8][14]

Experimental Workflow Visualization
The following diagram illustrates the complete workflow for purifying tubulin from brain tissue,

from initial homogenization to the final high-purity product.
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Phase 1: Extract Preparation (4°C)

Phase 2: Temperature Cycling

First Cycle

Second Cycle (Repeat)

Phase 3 & 4: Final Purification & Storage (4°C)

Brain Tissue Homogenization

Low-Speed Centrifugation
(29,000 x g)

High-Speed Centrifugation
(100,000 x g)

Clarified Extract (S2)

1. Polymerization
(37°C, +GTP, +Glycerol)

Start 1st Cycle

2. Warm Centrifugation
(150,000 x g, 37°C)

3. Depolymerization
(4°C, on ice)

4. Cold Centrifugation
(70,000 x g, 4°C)

Cycled Tubulin + MAPs (S4)

1. Polymerization
(37°C)

Start 2nd Cycle

2. Warm Centrifugation
(37°C)

3. Depolymerization
(4°C)

4. Cold Centrifugation
(4°C)

2x Cycled Tubulin (S5)

Phosphocellulose
Chromatography

Load onto Column

>99% Pure Tubulin
(Flow-through)

Concentrate, Aliquot,
Snap-Freeze (-80°C)

Click to download full resolution via product page

Caption: Workflow for high-purity tubulin purification from brain tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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